Cas no 7403-47-6 (2-Naphthalenesulfonicacid, 1-(1-methylethyl)-, sodium salt (1:1))

2-Naphthalenesulfonicacid, 1-(1-methylethyl)-, sodium salt (1:1) structure
7403-47-6 structure
Product Name:2-Naphthalenesulfonicacid, 1-(1-methylethyl)-, sodium salt (1:1)
CAS No:7403-47-6
MF:C13H14NaO3S
MW:273.303233623505
CID:575924
PubChem ID:54603085
Update Time:2025-04-19

2-Naphthalenesulfonicacid, 1-(1-methylethyl)-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenesulfonicacid, 1-(1-methylethyl)-, sodium salt (1:1)
    • sodium,1-propan-2-ylnaphthalene-2-sulfonic acid
    • NSC37103
    • NSC-37103
    • 7403-47-6
    • 2-Naphthalenesulfonic acid, 1-(1-methylethyl)-, sodium salt
    • Inchi: 1S/C13H14O3S.Na/c1-9(2)13-11-6-4-3-5-10(11)7-8-12(13)17(14,15)16;/h3-9H,1-2H3,(H,14,15,16);/q;+1
    • InChI Key: TZEKFRKNCCHHKG-UHFFFAOYSA-N
    • SMILES: S(C1=CC=C2C=CC=CC2=C1C(C)C)(=O)(=O)O.[Na+]

Computed Properties

  • Exact Mass: 250.06642
  • Monoisotopic Mass: 273.056
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 355
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 62.8A^2

Experimental Properties

  • Density: 1.274
  • Refractive Index: 1.614
  • PSA: 54.37
  • LogP: 4.29070
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